Cas no 912778-17-7 (N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide)

• Product Name: N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide
• CAS No: 912778-17-7
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 5048250
• Update Time: 2025-10-28

N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-5-(4-methoxyphenyl)isoxazole-3-carboxamide
• ChemDiv2_005675
• HMS1385B21
• N,N-diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide
• IDI1_004390
• ST50676084
• N,N-diethyl[5-(4-methoxyphenyl)isoxazol-3-yl]carboxamide
• N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C15H18N2O3/c1-4-17(5-2)15(18)13-10-14(20-16-13)11-6-8-12(19-3)9-7-11/h6-10H,4-5H2,1-3H3
• InChI Key： XHVTXRSIWQMOKK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)OC)=CC(C(N(CC)CC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 55.6

Additional information on N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide

N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide: A Comprehensive Overview of CAS No. 912778-17-7

N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide (CAS No. 912778-17-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide is characterized by a central oxazole ring with a substituted phenyl group and an amide functional group. The presence of the methoxy group on the phenyl ring and the diethyl substitution on the amide nitrogen contributes to its unique properties and reactivity. The molecular formula of this compound is C₁₆H₁₉N₃O₃, and its molecular weight is 305.34 g/mol.

The synthesis of N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide can be achieved through various methods, including cyclization reactions and condensation processes. One common approach involves the reaction of 4-methoxybenzaldehyde with diethylamine in the presence of an appropriate catalyst to form the intermediate imine, which is then cyclized to form the oxazole ring. This method offers high yields and good selectivity, making it suitable for large-scale production.

In terms of biological activity, N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide has been studied for its potential as a therapeutic agent. Recent research has focused on its anti-inflammatory and analgesic properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

Additionally, N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide has demonstrated promising results in pain management. Preclinical studies have indicated that it can reduce nociceptive responses in animal models of pain, making it a potential candidate for developing new analgesic drugs. The mechanism of action is believed to involve modulation of nociceptive pathways in the central nervous system.

Beyond its anti-inflammatory and analgesic properties, N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide has also been investigated for its potential as an antitumor agent. Research has shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that it may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide have also been studied to assess its suitability for clinical applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development.

To further explore the therapeutic potential of N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various conditions such as chronic pain, inflammatory disorders, and cancer. Early results from these trials are encouraging and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, N,N-Diethyl-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide (CAS No. 912778-17-7) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.